Cas no 2549034-54-8 (2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole)

• Product Name: 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole
• CAS No: 2549034-54-8
• MF: C₁₇H₂₃N₃O₂S₂
• MW: 365.513421297073
• CID: 5313534
• PubChem ID: 154582879
• Update Time: 2025-10-31

2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Cyclopropylsulfonyl)hexahydro-1H-1,4-diazepin-1-yl]-4,6-dimethylbenzothiazole
• AKOS040723651
• 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole
• F6752-2869
• 2549034-54-8
• 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole

• Inchi： 1S/C17H23N3O2S2/c1-12-10-13(2)16-15(11-12)23-17(18-16)19-6-3-7-20(9-8-19)24(21,22)14-4-5-14/h10-11,14H,3-9H2,1-2H3
• InChI Key： DYWZDSNTNKNKGN-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(C2=NC3C(C)=CC(C)=CC=3S2)CCC1)(=O)=O

Computed Properties

• Exact Mass: 365.12316933g/mol
• Monoisotopic Mass: 365.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.7±60.0 °C(Predicted)
• pka: 6.24±0.10(Predicted)

Additional information on 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole

Introduction to 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole (CAS No. 2549034-54-8)

2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole, identified by its Chemical Abstracts Service (CAS) number 2549034-54-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused benzothiazole and diazepane rings, which are well-known for their broad spectrum of biological activities. The structural motif of this molecule incorporates a cyclopropanesulfonyl group and a dimethyl substitution pattern on the benzothiazole core, which together contribute to its unique chemical properties and potential pharmacological applications.

The benzothiazole scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets, including enzymes and receptors. The diazepane ring moiety further enhances the pharmacological potential by introducing a nitrogen-rich environment that can modulate binding interactions. The presence of the cyclopropanesulfonyl group adds an additional layer of complexity, as sulfonyl groups are frequently employed in medicinal chemistry to improve metabolic stability and binding affinity. The dimethyl substituents at the 4,6 positions of the benzothiazole ring likely contribute to the overall electronic distribution and steric profile of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of benzothiazole, diazepane, and cyclopropanesulfonyl functionalities in 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole positions it as a promising candidate for further exploration in drug discovery. This compound has been studied for its potential role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The structural features of this molecule make it an attractive scaffold for medicinal chemists seeking to design next-generation therapeutics.

One of the most compelling aspects of 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole is its ability to engage with multiple biological targets simultaneously. This polypharmacophoric nature is increasingly recognized as a key strategy in modern drug design, as it can lead to synergistic effects and reduced side effects. The cyclopropanesulfonyl group has been shown to interact with specific amino acid residues in protein targets, while the diazepane moiety can modulate receptor binding affinity. The dimethyl substituents further fine-tune the pharmacokinetic properties of the molecule by influencing solubility and metabolic stability.

Recent studies have highlighted the potential of this compound as an inhibitor of certain enzymes implicated in cancer progression. The benzothiazole core is known to exhibit anti-proliferative effects by interfering with key signaling pathways such as MAPK and PI3K/Akt. Additionally, the diazepane ring has been associated with GABA receptor modulation, which could have therapeutic implications for central nervous system disorders. The unique combination of these structural elements in 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole makes it a versatile tool for investigating novel pharmacological mechanisms.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the diazepane ring via cyclocondensation reactions followed by sulfonylation at the 4-position using appropriate sulfonylating agents. The introduction of the dimethyl groups at the 4,6 positions typically involves alkylation reactions under controlled conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of pharmacological evaluation, 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole has been tested in various in vitro assays to assess its biological activity. Preliminary results suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors relevant to human health conditions such as cancer and neurodegenerative diseases. The presence of multiple functional groups allows for fine-tuning of its pharmacological profile through structural modifications aimed at optimizing potency and selectivity.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology research,benzothiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and metastasis. Similarly,diazepane-based compounds have been explored for their potential role in modulating neurotransmitter systems relevant to anxiety disorders and epilepsy. The unique structural features of 2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-1,3-benzothiazole, particularly its ability to engage with multiple targets simultaneously,make it an intriguing candidate for further development into novel therapeutics.

The chemical properties of this compound also make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored pharmacological profiles. By leveraging its versatile structural framework,medicinal chemists can explore new derivatives that may exhibit enhanced efficacy or improved safety profiles compared to existing drugs. This flexibility underscores the importance of developing robust synthetic methodologies for constructing complex heterocyclic scaffolds like this one.

As research continues into new drug candidates,2-[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,6-dimethyl-l,3-benzothia zole will undoubtedly play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments. Its unique combination of structural features positions it as a valuable tool for both academic research and industrial drug development programs aimed at addressing unmet medical needs across various therapeutic areas.